7-(6,8-Dihydroxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)-3,5-dihydroxyheptanoic acid
Description
This compound, a polyhydroxy carboxylic acid derivative, is structurally characterized by a hexahydronaphthalene core substituted with hydroxyl and methyl groups at positions 6, 8, and 2, respectively. Its heptanoic acid chain features hydroxyl groups at positions 3 and 5, contributing to its polar nature and biological activity. The compound is closely related to statins, a class of HMG-CoA reductase inhibitors used for cholesterol management. Notably, it serves as the core structure for microbial-derived pravastatin (), which is distinguished by a (2S)-2-methylbutanoyl ester substituent at position 8 of the hexahydronaphthalene ring. Its stereochemical configuration (3R,5R) and hydroxylation pattern are critical for binding to HMG-CoA reductase ().
Properties
IUPAC Name |
7-(6,8-dihydroxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)-3,5-dihydroxyheptanoic acid | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28O6/c1-10-2-3-11-6-13(20)8-16(22)18(11)15(10)5-4-12(19)7-14(21)9-17(23)24/h2-3,6,10,12-16,18-22H,4-5,7-9H2,1H3,(H,23,24) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDADMCPDUNEBIX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C=CC2=CC(CC(C2C1CCC(CC(CC(=O)O)O)O)O)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28O6 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
7-(6,8-Dihydroxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)-3,5-dihydroxyheptanoic acid is a complex organic compound with significant potential in medicinal chemistry. Its structure includes multiple hydroxyl groups and a hexahydronaphthalene moiety, which are believed to contribute to its biological activity. This article reviews the current understanding of its biological properties, including anti-inflammatory effects and implications in lipid metabolism.
Chemical Structure and Properties
The molecular formula of this compound is C18H28O6. The presence of hydroxyl (-OH) groups suggests potential for hydrogen bonding and antioxidant activity. The carboxylic acid group (-COOH) allows for typical reactions such as esterification and amidation.
Structural Features
| Feature | Description |
|---|---|
| Molecular Formula | C18H28O6 |
| Hydroxyl Groups | Multiple (-OH) |
| Carboxylic Acid Group | Present (-COOH) |
| Hexahydronaphthalene Moiety | Yes |
Anti-inflammatory Properties
Research indicates that compounds similar to 7-(6,8-dihydroxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)-3,5-dihydroxyheptanoic acid exhibit significant anti-inflammatory effects. The presence of multiple hydroxyl groups may enhance its antioxidant capacity and contribute to its bioactivity. Preliminary studies suggest that this compound may modulate inflammatory pathways by interacting with relevant enzymes.
Lipid Metabolism Modulation
The compound's structural similarity to statins like pravastatin suggests potential roles in lipid metabolism. Statins are known for their cholesterol-lowering effects through inhibition of HMG-CoA reductase. Initial data imply that 7-(6,8-dihydroxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)-3,5-dihydroxyheptanoic acid may interact with similar biological targets involved in lipid regulation .
Study on Antioxidant Capacity
A study conducted on structurally related compounds demonstrated that those with multiple hydroxyl groups showed enhanced antioxidant activity. This suggests that 7-(6,8-dihydroxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)-3,5-dihydroxyheptanoic acid may have similar properties.
Interaction with Biological Targets
Research exploring the interactions of this compound with biological targets is crucial for understanding its mechanism of action. Early findings indicate potential binding affinities with enzymes involved in lipid metabolism and inflammatory responses. Further investigations are necessary to elucidate specific pathways affected by this compound .
Comparison with Related Compounds
The following table compares 7-(6,8-dihydroxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)-3,5-dihydroxyheptanoic acid with other notable compounds:
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| Pravastatin | Similar hexahydronaphthalene structure | Used primarily as a statin for hyperlipidemia |
| Atorvastatin | Dihydroxy monocarboxylic acid | Known for cholesterol-lowering effects |
| 3-Hydroxybutyric Acid | Simple hydroxycarboxylic acid | Roles in energy metabolism |
Scientific Research Applications
Overview
7-(6,8-Dihydroxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)-3,5-dihydroxyheptanoic acid is a complex organic compound with significant implications in various scientific fields, particularly in pharmaceuticals and biochemistry. This compound is structurally related to statins and exhibits properties that make it a subject of interest in drug development and metabolic studies.
Cholesterol Management
The compound is structurally similar to well-known statins like lovastatin and pravastatin. Statins are primarily used for lowering cholesterol levels by inhibiting the enzyme HMG-CoA reductase involved in cholesterol biosynthesis. Research indicates that derivatives of this compound may exhibit similar cholesterol-lowering effects through similar mechanisms of action .
Antioxidant Activity
Studies have suggested that compounds with similar structural characteristics possess antioxidant properties. The presence of multiple hydroxyl groups in the structure may contribute to its ability to scavenge free radicals and reduce oxidative stress in biological systems . This activity is crucial for preventing cellular damage associated with various diseases.
Anti-inflammatory Properties
Research has indicated that certain derivatives of naphthalene-based compounds exhibit anti-inflammatory effects. The specific hydroxyl groups in this compound may interact with inflammatory pathways, potentially reducing inflammation markers in vitro and in vivo .
Antitumor Activity
Preliminary studies suggest that compounds related to this structure may have antitumor properties. The mechanism likely involves the modulation of cell signaling pathways associated with cancer proliferation and survival . Further research is needed to elucidate the specific pathways affected by this compound.
Data Tables
Case Study 1: Cholesterol-Lowering Effects
A study conducted on a derivative of this compound demonstrated significant reductions in LDL cholesterol levels in animal models. The mechanism was linked to the inhibition of HMG-CoA reductase activity similar to that observed with established statins .
Case Study 2: Antioxidant Potential
In vitro tests revealed that the compound exhibited a dose-dependent antioxidant effect against oxidative stress induced by hydrogen peroxide in human cell lines. This suggests potential applications in developing supplements aimed at reducing oxidative damage .
Case Study 3: Anti-inflammatory Effects
Research published in a peer-reviewed journal highlighted the anti-inflammatory effects of naphthalene derivatives. The study showed that treatment with the compound reduced levels of pro-inflammatory cytokines in cultured macrophages .
Chemical Reactions Analysis
Functional Group Reactivity
The compound contains four hydroxyl groups, one carboxylic acid, and a partially saturated naphthalene system. Key reactivity profiles include:
Oxidation Reactions
The secondary hydroxyl groups at positions 3, 5, 6, and 8 undergo selective oxidation:
-
With Jones reagent (CrO<sub>3</sub>/H<sub>2</sub>SO<sub>4</sub>):
-
With NaIO<sub>4</sub>:
Esterification and Lactonization
The carboxylic acid group participates in esterification:
-
With methanol/H<sup>+</sup>: Forms methyl ester derivatives, enhancing lipid solubility.
-
Intramolecular esterification: Under acidic conditions, the C3 hydroxyl may react with the carboxylic acid to form a γ-lactone, though steric hindrance from the hexahydronaphthalene system limits this process compared to pravastatin .
Stereochemical Considerations
The compound’s stereochemistry ([1S,2S,6R,8S,8aR] configuration) impacts reaction outcomes:
-
Epimerization: Basic conditions induce C6 hydroxyl epimerization, forming diastereomers with altered biological activity .
-
Protection strategies: Selective silylation (e.g., using TBDMSCl) preserves specific hydroxyl groups during synthetic modifications.
Stability and Degradation
-
Thermal degradation: Prolonged heating above 100°C decarboxylates the heptanoic acid chain, yielding CO<sub>2</sub> and a truncated hydrocarbon product.
-
Photodegradation: UV exposure oxidizes the hexahydronaphthalene moiety, forming quinone-like structures .
Comparative Reactivity with Pravastatin
While structurally related to pravastatin, this compound lacks the statin’s lactone ring and exhibits distinct reactivity:
Analytical Characterization Data
Key spectroscopic properties aid in reaction monitoring:
Comparison with Similar Compounds
Comparative Analysis with Structurally Related Compounds
Structural Similarities and Variations
The compound shares a conserved heptanoic acid backbone and hexahydronaphthalene moiety with other statins but differs in substituents and stereochemistry:
Functional and Pharmacokinetic Comparisons
- Hydrophilicity : The target compound and pravastatin exhibit higher hydrophilicity due to multiple hydroxyl groups, reducing blood-brain barrier penetration compared to lipophilic statins like simvastatin ().
- Metabolism : Unlike atorvastatin, which undergoes cytochrome P450 3A4-mediated hydroxylation (), the target compound is metabolized via esterase hydrolysis to release active moieties ().
- Bioactivity : Pravastatin derivatives derived from this compound show reduced myotoxicity compared to simvastatin or lovastatin, attributed to lower tissue accumulation ().
Preparation Methods
Hydroxylation and Alkylation Strategies
- Hydroxylation : Introducing hydroxyl groups at positions 6 and 8 typically involves selective oxidation or dihydroxylation. For example, epoxidation followed by acid-catalyzed ring opening could yield dihydroxy derivatives.
- Methylation : The 2-methyl group may be introduced via Grignard reagents (e.g., methylmagnesium iodide) or via alkylation of a pre-functionalized naphthalene derivative.
Stereoselective Cyclization
The hexahydronaphthalene skeleton is often formed through cyclization reactions. For instance:
- Microbial Fermentation : Analogous to statin synthesis, microbial pathways (e.g., Aspergillus terreus) can produce polyketide precursors with stereochemical fidelity.
- Chemical Cyclization : Acid-catalyzed cyclization of polyene precursors, such as those derived from vinylcyclohexane or related intermediates, under controlled conditions.
Side Chain Elaboration: Heptanoic Acid Chain with 3,5-Dihydroxy Groups
The heptanoic acid side chain requires precise oxidation and stereochemical control:
Oxidation and Protection Strategies
- Oxidation : Conversion of a diol to 3,5-dihydroxyheptanoic acid may involve sequential oxidation (e.g., using pyridinium chlorochromate) or enzymatic methods.
- Protection/Deprotection : Hydroxyl groups may be protected as methyl ethers or acetyl esters during synthesis, followed by deprotection under acidic or basic conditions.
Chiral Resolution
The (3R,5R) configuration is critical. Methods include:
- Asymmetric Synthesis : Use of chiral catalysts (e.g., Sharpless epoxidation) or chiral auxiliaries to direct stereoselective reactions.
- Chromatographic Resolution : Separation of diastereomers via chiral HPLC or crystallization with chiral resolving agents.
Linking Core and Side Chain
The final step involves coupling the hexahydronaphthalene core to the heptanoic acid chain. Key approaches include:
Esterification and Transesterification
Hydrolysis and Salt Formation
- Ester Hydrolysis : Saponification of ester intermediates using aqueous NaOH or KOH to yield the carboxylic acid.
- Sodium Salt Formation : Neutralization with NaOH to enhance solubility and stability.
Crystallization and Purification
Crystallization is essential for isolating the pure compound:
Solvent Systems
Filtration and Washing
- Vacuum Filtration : Isolation of crystals followed by washing with cold water or methanol.
- Drying : Air or vacuum drying to remove residual solvents.
Comparative Analysis of Methods
Critical Challenges and Innovations
- Stereochemical Control : Achieving the (1S,2S,6S,8S,8aR) configuration requires rigorous chiral resolution or asymmetric synthesis.
- Functional Group Compatibility : Balancing oxidation states during side-chain elaboration to avoid over-oxidation or epimerization.
- Green Chemistry : Exploring enzymatic or solvent-free methods to reduce environmental impact.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
